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Compound of Interest

Compound Name: Z-Gly-NH2

Cat. No.: B554456 Get Quote

Technical Data Sheet: Z-Gly-NH2
For Researchers, Scientists, and Drug Development Professionals

This document provides core technical specifications for N-Benzyloxycarbonyl-glycinamide,

commonly abbreviated as Z-Gly-NH2. The information is intended to support research,

synthesis, and drug development activities.

Compound Identification and Properties
Z-Gly-NH2, also known as Carbobenzoxyglycinamide, is a protected form of the simplest

amino acid amide, glycinamide. The benzyloxycarbonyl (Z) group serves as a crucial protecting

group in peptide synthesis. The following table summarizes its key quantitative identifiers and

physical properties.

Property Value Citations

CAS Number 949-90-6 [1][2][3][4][5]

Molecular Weight 208.21 g/mol [1][2]

Molecular Formula C₁₀H₁₂N₂O₃ [1]

Linear Formula C₆H₅CH₂OOCNHCH₂CONH₂ [2]

Synonyms

Z-glycinamide, N-Cbz-

glycinamide,

Carbobenzoxyglycinamide

[2][4]
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Logical Relationship of Compound Identifiers
The following diagram illustrates the direct association between the common name of the

compound and its primary chemical identifiers.
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Caption: Relationship between Z-Gly-NH2 and its identifiers.

Experimental Protocols
This document serves as a summary of key identifiers for Z-Gly-NH2. As no experimental

studies are cited, detailed methodologies are not applicable. For protocols regarding the use of

Z-Gly-NH2 in peptide synthesis or other applications, researchers should consult relevant

scientific literature and established laboratory procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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